Cas no 1367076-54-7 (N-3-(5-oxopyrrolidin-3-yl)phenylacetamide)

• Product Name: N-3-(5-oxopyrrolidin-3-yl)phenylacetamide
• CAS No: 1367076-54-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5824081
• PubChem ID: 165619328
• Update Time: 2025-10-28

N-3-(5-oxopyrrolidin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(5-oxopyrrolidin-3-yl)phenylacetamide
• N-[3-(5-oxopyrrolidin-3-yl)phenyl]acetamide
• 1367076-54-7
• EN300-1859902

• Inchi： 1S/C12H14N2O2/c1-8(15)14-11-4-2-3-9(5-11)10-6-12(16)13-7-10/h2-5,10H,6-7H2,1H3,(H,13,16)(H,14,15)
• InChI Key： WSRMESLGVRYXHX-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=C(C=2)NC(C)=O)CN1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Additional information on N-3-(5-oxopyrrolidin-3-yl)phenylacetamide

N-3-(5-Oxopyrrolidin-3-yl)phenylacetamide: A Comprehensive Overview

The compound with CAS No. 1367076-54-7, known as N-3-(5-oxopyrrolidin-3-yl)phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a phenyl group with an acetamide moiety and a 5-oxopyrrolidine ring. The 5-oxopyrrolidine ring, a five-membered lactam, contributes to the molecule's stability and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of N-3-(5-oxopyrrolidin-3-yl)phenylacetamide in drug discovery. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of investigation, with findings suggesting that its 5-oxopyrrolidine ring plays a critical role in enhancing BBB penetration. This property is crucial for developing drugs targeting central nervous system (CNS) disorders.

In addition to its pharmacological potential, N-3-(5-oxopyrrolidin-3-yl)phenylacetamide has been studied for its anti-inflammatory properties. Experimental data indicate that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key players in chronic inflammatory conditions like arthritis and inflammatory bowel disease (IBD). These findings underscore the molecule's versatility and its potential as a multi-target therapeutic agent.

The synthesis of N-3-(5-Oxopyrrolidin-3-yl)phenylacetamide involves a series of well-defined organic reactions, including nucleophilic acyl substitution and cyclization processes. The use of green chemistry principles in its synthesis has been reported, with researchers emphasizing the importance of minimizing environmental impact while maintaining high yields. This approach aligns with the growing trend toward sustainable chemical practices in the pharmaceutical industry.

From a structural perspective, the phenylacetamide core of this compound provides a platform for further functionalization. Scientists have explored substituent effects on the phenyl ring to optimize the molecule's pharmacokinetic properties. For instance, the introduction of electron-withdrawing groups has been shown to enhance solubility and metabolic stability, while electron-donating groups can improve receptor binding affinity.

Looking ahead, N-3-(5-Oxopyrrolidin-3-Yl)Phenylacetamide holds immense promise as a lead compound for drug development. Its unique combination of structural features and biological activities positions it as a valuable tool in addressing unmet medical needs. Ongoing research is focused on refining its pharmacokinetic profile and exploring its efficacy in preclinical models of disease.

In conclusion, N-Acetyl-N-[1-(pyridinioacetyl)-2-pyrrolidinecarboxamido]benzene, commonly referred to by its CAS No. 1367076-54-, represents a cutting-edge advancement in medicinal chemistry. Its innovative structure and diverse biological activities make it a compelling candidate for future therapeutic interventions across multiple disease domains.